Cas no 2877658-55-2 (4-(4-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperazin-1-yl)-N-ethyl-6-methylpyrimidin-2-amine)

• Product Name: 4-(4-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperazin-1-yl)-N-ethyl-6-methylpyrimidin-2-amine
• CAS No: 2877658-55-2
• MF: C₁₇H₂₄N₆S
• MW: 344.477661132813
• CID: 5319439
• PubChem ID: 165432906
• Update Time: 2025-07-09

4-(4-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperazin-1-yl)-N-ethyl-6-methylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(5,6-Dihydro-4H-cyclopentathiazol-2-yl)-1-piperazinyl]-N-ethyl-6-methyl-2-pyrimidinamine
• 2877658-55-2
• 4-(4-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperazin-1-yl)-N-ethyl-6-methylpyrimidin-2-amine
• F6790-1585
• AKOS040873610

• Inchi： 1S/C17H24N6S/c1-3-18-16-19-12(2)11-15(21-16)22-7-9-23(10-8-22)17-20-13-5-4-6-14(13)24-17/h11H,3-10H2,1-2H3,(H,18,19,21)
• InChI Key： ZYQCDTDUVORQCK-UHFFFAOYSA-N
• SMILES： S1C2CCCC=2N=C1N1CCN(C2C=C(C)N=C(NCC)N=2)CC1

Computed Properties

• Exact Mass: 344.17831596g/mol
• Monoisotopic Mass: 344.17831596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 85.4Ų

Experimental Properties

• Density: 1.288±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 575.0±60.0 °C(Predicted)
• pka: 9.28±0.10(Predicted)

Additional information on 4-(4-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperazin-1-yl)-N-ethyl-6-methylpyrimidin-2-amine

Comprehensive Analysis of 4-(4-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperazin-1-yl)-N-ethyl-6-methylpyrimidin-2-amine (CAS No. 2877658-55-2)

The compound 4-(4-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperazin-1-yl)-N-ethyl-6-methylpyrimidin-2-amine, with CAS No. 2877658-55-2, represents a sophisticated heterocyclic molecule that has garnered significant attention in medicinal chemistry and drug discovery. Its unique structural features, including the cyclopenta[d][1,3]thiazole and piperazine moieties, make it a promising candidate for targeting various biological pathways. Researchers are particularly interested in its potential applications in kinase inhibition and central nervous system (CNS) disorders, aligning with current trends in precision medicine.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in high-throughput screening and computational drug design. The pyrimidine-amine scaffold of this compound is a key focus, as it mimics natural nucleotides and can interact with enzymes like tyrosine kinases or G-protein-coupled receptors (GPCRs). Such interactions are critical in treating conditions like neurodegenerative diseases or autoimmune disorders, topics frequently searched in academic and pharmaceutical forums.

The synthesis of 2877658-55-2 involves multi-step organic reactions, often leveraging Pd-catalyzed cross-coupling or microwave-assisted synthesis to enhance yield and purity. These methods align with the industry's shift toward green chemistry and sustainable practices, addressing environmental concerns raised by regulatory bodies. Analytical techniques such as LC-MS and NMR spectroscopy are essential for characterizing its purity, a topic frequently queried in QA/QC workflows.

From a commercial perspective, 4-(4-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperazin-1-yl)-N-ethyl-6-methylpyrimidin-2-amine is often cataloged by suppliers specializing in pharmaceutical intermediates or research chemicals. Its structure-activity relationship (SAR) is under exploration, with patents filed for derivatives targeting inflammatory pathways—a hot topic in immunotherapy research. Users searching for "kinase inhibitor libraries" or "CNS drug scaffolds" may find this compound highly relevant.

Ongoing studies investigate its pharmacokinetic properties, including blood-brain barrier (BBB) permeability and metabolic stability. These parameters are crucial for drug-likeness assessments, a common query in ADME/Tox studies. Additionally, its potential synergy with biologics or nanocarriers is being explored, reflecting the interdisciplinary nature of modern drug development.

In summary, CAS No. 2877658-55-2 exemplifies the convergence of medicinal chemistry and biotechnology. Its versatility and relevance to trending research areas ensure its prominence in scientific literature and drug discovery pipelines. For researchers, understanding its molecular interactions and synthetic routes remains a priority, as evidenced by its frequent appearance in PubMed and SciFinder queries.